N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide
• InChI: InChI=1S/C17H18ClNO2/c1-3-16(21-13-8-5-4-6-9-13)17(20)19-15-11-7-10-14(18)12(15)2/h4-11,16H,3H2,1-2H3,(H,19,20)
• InChI Key: JYGSDCCCPLHSHB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=C(C(=CC=C1)Cl)C)OC2=CC=CC=C2
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide, also known as Nabumetone, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain, inflammation, and fever. It is a prodrug that is metabolized in the liver to its active form, which inhibits the cyclooxygenase (COX) enzymes responsible for the production of prostaglandins, which are involved in pain and inflammation.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide works by inhibiting the COX enzymes responsible for the production of prostaglandins. Prostaglandins are involved in pain and inflammation, so by inhibiting their production, N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide has been shown to reduce pain and inflammation in a variety of conditions, including osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide has several advantages for lab experiments, including its well-established mechanism of action and its ability to reduce pain and inflammation in a variety of conditions. However, it also has limitations, including the potential for side effects and the need for careful dosing.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide, including its potential use in cancer treatment and its effects on other inflammatory conditions. Additionally, further research is needed to determine the optimal dosing and potential side effects of N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide can be synthesized through a multistep process involving the reaction of 3-chloro-2-methylphenol with phosgene to form 3-chloro-2-methylphenyl isocyanate, which is then reacted with 2-phenoxybutyric acid to form N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. N-(3-chloro-2-methylphenyl)-2-phenoxybutanamide has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth and proliferation of cancer cells.